Cas no 2171204-76-3 (4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid)

4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis and medicinal chemistry applications. Its key structural features include a chiral (R)-3-aminobutanamido group and a salicylic acid moiety, enabling precise modifications in peptide backbones while offering additional functionalization opportunities. The Fmoc group ensures orthogonal protection for solid-phase peptide synthesis (SPPS), facilitating selective deprotection under mild basic conditions. The hydroxybenzoic acid component introduces potential metal-chelating or hydrogen-bonding properties, making it valuable in designing bioactive peptides or small-molecule conjugates. This compound is particularly useful for researchers requiring controlled stereochemistry and tailored functional groups in synthetic or drug discovery workflows.
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid structure
2171204-76-3 structure
Product Name:4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid
CAS No:2171204-76-3
MF:C26H24N2O6
MW:460.478567123413
CID:6394892
PubChem ID:165957755
Update Time:2025-05-24

4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1549109
    • 2171204-76-3
    • 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid
    • Inchi: 1S/C26H24N2O6/c1-15(12-24(30)28-16-10-11-21(25(31)32)23(29)13-16)27-26(33)34-14-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-11,13,15,22,29H,12,14H2,1H3,(H,27,33)(H,28,30)(H,31,32)/t15-/m1/s1
    • InChI Key: VYMMQIBMTVGGPD-OAHLLOKOSA-N
    • SMILES: O(C(N[C@H](C)CC(NC1C=CC(C(=O)O)=C(C=1)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 460.16343649g/mol
  • Monoisotopic Mass: 460.16343649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 723
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 125Ų

4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1549109-0.05g
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid
2171204-76-3
0.05g
$2829.0 2023-05-23
Enamine
EN300-1549109-0.1g
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid
2171204-76-3
0.1g
$2963.0 2023-05-23
Enamine
EN300-1549109-0.25g
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid
2171204-76-3
0.25g
$3099.0 2023-05-23
Enamine
EN300-1549109-0.5g
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid
2171204-76-3
0.5g
$3233.0 2023-05-23
Enamine
EN300-1549109-1.0g
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid
2171204-76-3
1g
$3368.0 2023-05-23
Enamine
EN300-1549109-2.5g
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid
2171204-76-3
2.5g
$6602.0 2023-05-23
Enamine
EN300-1549109-5.0g
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid
2171204-76-3
5g
$9769.0 2023-05-23
Enamine
EN300-1549109-10.0g
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid
2171204-76-3
10g
$14487.0 2023-05-23

Additional information on 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid

4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic Acid: A Comprehensive Overview

4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid, with CAS number 2171204-76-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a hydroxyl-substituted benzoic acid. The presence of these functional groups endows the molecule with versatile chemical properties, making it a valuable component in various research and industrial applications.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in peptide synthesis. Its inclusion in this compound highlights its potential role in peptide-based drug design or as a precursor for more complex molecules. The R-configured butanamide group further adds stereochemical complexity, which is crucial for understanding the compound's biological activity and interactions. The 2-hydroxybenzoic acid moiety introduces hydrophilic properties, enhancing the compound's solubility and bioavailability.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced techniques such as solid-phase synthesis and high-resolution mass spectrometry. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of enzyme inhibitors and receptor agonists. The stereochemistry at the butanamide position has been shown to significantly influence the compound's pharmacokinetic properties, making it a promising candidate for drug development.

In terms of applications, this compound has been utilized in the development of novel materials with tailored optical and electronic properties. Its fluorescence characteristics, derived from the Fmoc group, make it suitable for use in sensors and imaging agents. Additionally, its ability to form stable amide bonds has facilitated its integration into polymer-based systems, enhancing their mechanical and thermal stability.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in various biological systems. Molecular docking studies have revealed potential binding modes with key enzymes involved in metabolic pathways, suggesting its role as a lead compound for therapeutic interventions. Furthermore, its compatibility with click chemistry has opened new avenues for rapid assembly of complex molecules.

In conclusion, 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid represents a multifaceted molecule with diverse applications across chemistry and biology. Its intricate structure and functional groups make it an invaluable tool for advancing scientific research and industrial innovation. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future developments in these fields.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.